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Compound of Interest

Compound Name: 5-Bromo-2-chlorocinnamic acid

CAS No.: 1262013-10-4

Cat. No.: B3039681

Get Quote

Executive Summary & Strategic Importance
5-Bromo-2-chlorocinnamic acid (5-BCCA) is a disubstituted phenylpropanoid derivative

characterized by its lipophilicity and conjugated alkene system. It serves as a pivotal

intermediate in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) and the

synthesis of antidiabetic agents.

For drug development professionals, the critical attributes of 5-BCCA are its pH-dependent

solubility (driven by the carboxylic acid moiety) and its photochemical instability (driven by the

styryl double bond). This guide outlines a self-validating workflow to quantify these parameters,

ensuring robust pre-formulation data.

Physicochemical Profile & Theoretical Grounding
Before initiating wet-lab experiments, we must establish the theoretical boundaries based on

Structure-Activity Relationships (SAR).
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Property
Predicted Value /
Characteristic

Mechanistic Implication

Molecular Formula
C₉H₆BrClO₂ (MW: 261.46

g/mol )

High halogen content

increases density and

lipophilicity.

pKa (Acidic) ~3.8 – 4.1

The ortho-chloro group exerts

an electron-withdrawing

inductive effect (-I), slightly

increasing acidity compared to

cinnamic acid (pKa 4.44).

LogP (Lipophilicity) ~3.2 – 3.6

Significant hydrophobicity.

Poor aqueous solubility is

expected at pH < pKa.

UV Max (

)
~275 – 285 nm

The conjugated

-system allows sensitive UV

detection.

Critical Liability E/Z Photo-isomerization

The exocyclic double bond is

prone to isomerization under

UV light, requiring amber

glassware.

Analytical Method Development (HPLC-UV)
To accurately measure solubility and degradation, a stability-indicating HPLC method is

required. The following protocol separates the parent compound from potential degradants (cis-

isomer, decarboxylated products).

Chromatographic Conditions
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

Rationale: High carbon load is necessary to retain the lipophilic 5-BCCA.

Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).
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Rationale: Suppresses ionization of the carboxylic acid, ensuring the analyte remains in

neutral form for sharp peak shape.

Mobile Phase B: Acetonitrile (ACN).

Gradient: 40% B to 90% B over 10 minutes.

Flow Rate: 1.0 mL/min.[1]

Detection: UV at 278 nm.

Temperature: 30°C.

Method Validation Workflow (DOT Diagram)
The following decision tree illustrates the validation logic required to confirm the method is

"Stability Indicating."
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Figure 1: Analytical Method Validation Workflow ensuring specificity against degradants.

Solubility Profiling Protocol
Solubility is not a single number; it is a thermodynamic state defined by solvent and

temperature.

Thermodynamic Solubility (Shake-Flask Method)
This is the "Gold Standard" for equilibrium solubility.

Protocol:
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Preparation: Add excess 5-BCCA solid (~50 mg) to 2 mL of solvent in borosilicate glass vials.

Solvents: Water (pH 1.2, 7.4), Methanol, DMSO, Octanol.

Equilibration: Agitate at 25°C ± 0.1°C for 24 hours (orbital shaker).

Separation: Centrifuge at 10,000 rpm for 10 mins or filter through 0.22 µm PVDF filter (pre-

saturated).

Note: Do not use Nylon filters as they may bind the acidic analyte.

Quantification: Dilute supernatant with Mobile Phase and inject into HPLC.

pH-Solubility Profile (Henderson-Hasselbalch)
Since 5-BCCA is a weak acid, its solubility (

) increases exponentially above its pKa.

Experimental Check: Measure solubility at pH 1.2 (simulated gastric fluid) and pH 6.8

(intestinal fluid).

Expectation: Low solubility at pH 1.2 (< 0.1 mg/mL); significantly higher at pH 6.8 due to

ionization (formation of the carboxylate salt).

Stability & Forced Degradation Studies
This section defines the "Stress Testing" required to predict shelf-life and handling constraints.

[2][3]

Degradation Pathways
We hypothesize three primary degradation routes for 5-BCCA:

Photo-Isomerization: Conversion of trans-alkene to cis-alkene.

Decarboxylation: Loss of CO₂ at high temperatures (>150°C), forming 4-bromo-1-chloro-2-

vinylbenzene.
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Oxidative Cleavage: Attack on the double bond leading to 5-bromo-2-chlorobenzaldehyde.

Forced Degradation Protocol
Perform these stress tests to validate the analytical method and determine storage conditions.

Stress Condition
Reagent /
Condition

Duration Target Degradation

Acid Hydrolysis 1N HCl, 60°C 4 - 24 Hours 5 - 20%

Base Hydrolysis 1N NaOH, 60°C 4 - 24 Hours 5 - 20%

Oxidation 3% H₂O₂, RT 2 - 6 Hours 5 - 20%

Photolysis
UV / Fluorescent Light

(1.2M lux hours)
1 - 5 Days > 5% (Isomerization)

Thermal Solid state, 80°C 7 Days < 5%

Degradation Pathway Diagram (DOT)

5-Bromo-2-chlorocinnamic Acid
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Figure 2: Hypothesized degradation pathways for 5-Bromo-2-chlorocinnamic acid.

Data Reporting & Interpretation
When reporting results, ensure the following metrics are calculated:
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Mass Balance:

Acceptance: 95.0% – 105.0%. If lower, volatile degradants (like CO₂) or non-

chromatophoric species may be forming.

Relative Response Factor (RRF): If the cis-isomer or aldehyde standards are available,

calculate RRF to accurately quantify impurities. If not, assume RRF = 1.0 (with justification).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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